Cas no 1196888-03-5 (5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester)
1196888-03-5 structure
Product Name:5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester
CAS No:1196888-03-5
MF:C10H13NO3
MW:195.215122938156
CID:1101402
PubChem ID:102233693
Update Time:2025-04-20
5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester
- 1196888-03-5
- Ethyl 3-(5-formyl-1H-pyrrol-2-yl)propanoate
- F95006
-
- Inchi： 1S/C10H13NO3/c1-2-14-10(13)6-5-8-3-4-9(7-12)11-8/h3-4,7,11H,2,5-6H2,1H3
- InChI Key： NUCSZXSQWSGCGT-UHFFFAOYSA-N
- SMILES： O(CC)C(CCC1=CC=C(C=O)N1)=O
Computed Properties
- Exact Mass: 195.08954328g/mol
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 59.2Ų
5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | BA20052-100mg |
5-formyl-1H-Pyrrole-2-propanoicacidethylester |
1196888-03-5 | ≥95% | 100mg |
$345.00 | 2024-04-20 | |
| A2B Chem LLC | BA20052-250mg |
5-formyl-1H-Pyrrole-2-propanoicacidethylester |
1196888-03-5 | ≥95% | 250mg |
$645.00 | 2024-04-20 | |
| A2B Chem LLC | BA20052-500mg |
5-formyl-1H-Pyrrole-2-propanoicacidethylester |
1196888-03-5 | ≥95% | 500mg |
$951.00 | 2024-04-20 | |
| A2B Chem LLC | BA20052-1g |
5-formyl-1H-Pyrrole-2-propanoicacidethylester |
1196888-03-5 | ≥95% | 1g |
$1410.00 | 2024-04-20 |
5-formyl-1H-Pyrrole-2-propanoic acid ethyl ester Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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